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Compound of Interest

Compound Name: 3-Deazauridine

Cat. No.: B583639

For researchers, scientists, and drug development professionals, ensuring the proper disposal
of chemical compounds is a critical aspect of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step information for the safe and
compliant disposal of 3-Deazauridine.

Immediate Safety and Handling Precautions

According to its Safety Data Sheet (SDS), 3-Deazauridine is not classified as a hazardous
substance under the Globally Harmonized System (GHS).[1] However, it is prudent to handle
all chemicals with care. Personal protective equipment (PPE), including laboratory coats,
gloves, and safety glasses, should be worn at all times when handling 3-Deazauridine. In case
of a spill, the material should be picked up mechanically to avoid dust formation.[1][2] It is
crucial to prevent the compound from entering sewers or surface and ground water.[1]

Quantitative Data Summary

While specific quantitative disposal limits for 3-Deazauridine are not defined, the following
table summarizes its key physical and chemical properties relevant to handling and disposal.
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Property

Value

Source

GHS Classification

Not classified as hazardous

[1]

Hazard Pictograms None [1]
Signal Word None [1]
Hazard Statements None [1]

Flammability Product is not flammable [1]
NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [1]
HMIS-Ratings Health: 0, Fire: 0, Reactivity: O [1]

Step-by-Step Disposal Procedure

The disposal of 3-Deazauridine should align with general best practices for chemical waste

management in a laboratory setting.[3][4][5][6][7]

e Waste Identification and Collection:

o Collect waste 3-Deazauridine, including pure compound and any contaminated materials

(e.g., weighing boats, contaminated gloves), in a designated and clearly labeled waste

container.

o The container should be made of a compatible material, be in good condition, and have a

secure screw-top cap.[4][6]

e Labeling:

o Label the waste container clearly with "Waste 3-Deazauridine" and include the

approximate quantity. Proper labeling is essential for safe management and disposal by

environmental health and safety (EHS) personnel.[3][5]

e Segregation and Storage:

o Store the waste container in a designated satellite accumulation area (SAA) for chemical

waste.[3][5][6]
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o Segregate the 3-Deazauridine waste from other incompatible waste streams to prevent
accidental reactions.[4][6] General guidelines recommend storing acids and bases
separately, and oxidizing agents away from reducing agents and organic compounds.[6]

e Disposal Request:

o Once the waste container is full or ready for disposal, contact your institution's
Environmental Health and Safety (EHS) department to arrange for pickup.[3][5] Do not
dispose of 3-Deazauridine down the drain or in the regular trash.[5][7]

o Empty Container Disposal:

o For empty containers that originally held 3-Deazauridine, they should be triple rinsed with
a suitable solvent.[8] The first rinseate must be collected and disposed of as chemical
waste.[9] Subsequent rinses may also need to be collected depending on institutional
policies. After thorough rinsing and drying, the container labels should be defaced or
removed before disposal as regular solid waste.[9]

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of 3-Deazauridine.
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3-Deazauridine Disposal Workflow

Step 1: Waste Collection
- Designate a compatible, sealed container.
- Collect solid waste 3-Deazauridine.

roperly Identify For Empty Containers

Step 5: Empty Container Management
- Triple rinse the container.
- Collect rinseate as chemical waste.
- Deface label and dispose of container.

Step 2: Labeling
- Clearly label with 'Waste 3-Deazauridine'.
- Indicate contents and hazards (if any).

Store Safely

Step 3: Segregation & Storage
- Store in a designated Satellite Accumulation Area (SAA).
- Keep away from incompatible chemicals.

Request Pickup

Step 4: Disposal Request

- Contact Environmental Health & Safety (EHS).
- Arrange for waste pickup.

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe and compliant disposal of 3-
Deazauridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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